Cas no 6877-32-3 (Corynoxine)

Corynoxine is a tetracyclic hydroxyindole alkaloid isolated from Uncaria rhynchophylla Corynoxine is a natural autophagy enhancer that can be promoted through the akt/mtor pathway α- Clearance of synuclein

Corynoxine structure

Product Name:Corynoxine

CAS No:6877-32-3

Molecular Formula:C₂₂H₂₈N₂O₄

Molecular Weight:384.4687

MDL:MFCD09953806

CID:507809

PubChem ID:10475115

Corynoxine Properties

Names and Identifiers

- Corynoxan-16-carboxylicacid, 16,17-didehydro-17-methoxy-2-oxo-, methyl ester, (16E)-
- Corynoxine
- Methyl (16E)-16-(methoxymethylene)-2-oxocorynoxan-17-oate
- spiro[3H-indole-3,1'(5'H)-indolizine]-7'-acetic acid, 6'-ethyl-1,2,2',3',6',7',8',8'a-octahydro-alpha-(methoxymethylene)-2-oxo-, methyl ester, (alphaE,3S,6'S,7'S,8'aS)-
- Corynoxine A
- (16E)-16,17-Didehydro-17-methoxy-2-oxocorynoxan-16-carboxylic acid methyl ester
- [ "" ]
- X1112
- Q27138410
- Q-100772
- 6877-32-3
- Methyl (E)-2-((3S,6'S,7'S,8a'S)-6'-ethyl-2-oxo-2',3',6',7',8',8a'-hexahydro-5'H-spiro[indoline-3,1'-indolizin]-7'-yl)-3-methoxyacrylate
- methyl (E)-2-[(3S,6'S,7'S,8'aS)-6'-ethyl-2-oxospiro[1H-indole-3,1'-3,5,6,7,8,8a-hexahydro-2H-indolizine]-7'-yl]-3-methoxyprop-2-enoate
- HY-N0901
- CS-3802
- s9027
- AKOS032948990
- CHEBI:70072
- (E)-methyl 2-((1'S,6'S,7'S,8a'S)-6'-ethyl-2-oxo-3',5',6',7',8',8a'-hexahydro-2'H-spiro[indoline-3,1'-indolizin]-7'-yl)-3-methoxyacrylate
- AC-34387
- 1443767-78-9
- AS-78371
- DTXSID201318329
- BDBM50566312
- ZB1866
- CHEMBL1909424
- CCG-268458
- DA-52067
- methyl (E)-2-((3S,6'S,7'S,8'aS)-6'-ethyl-2-oxospiro(1H-indole-3,1'-3,5,6,7,8,8a-hexahydro-2H-indolizine)-7'-yl)-3-methoxyprop-2-enoate
- +Expand
- MDL： MFCD09953806
- InChIKey： DAXYUDFNWXHGBE-NRAMRBJXSA-N
- Inchi： InChI=1S/C22H28N2O4/c1-4-14-12-24-10-9-22(17-7-5-6-8-18(17)23-21(22)26)19(24)11-15(14)16(13-27-2)20(25)28-3/h5-8,13-15,19H,4,9-12H2,1-3H3,(H,23,26)/b16-13+/t14-,15+,19+,22+/m1/s1
- SMILES： O=C1[C@]2(C3=C([H])C([H])=C([H])C([H])=C3N1[H])C([H])([H])C([H])([H])N1C([H])([H])[C@@]([H])(C([H])([H])C([H])([H])[H])[C@@]([H])(/C(=C(/[H])\OC([H])([H])[H])/C(=O)OC([H])([H])[H])C([H])([H])[C@]12[H]

Computed Properties

Exact Mass: 384.204907g/mol
Surface Charge: 0
XLogP3: 2.3
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Rotatable Bond Count: 5
Monoisotopic Mass: 384.204907g/mol
Monoisotopic Mass: 384.204907g/mol
Topological Polar Surface Area: 67.9Å²
Heavy Atom Count: 28
Complexity: 663
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 4
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Molecular Weight: 420.9

Experimental Properties

LogP: 2.77610
PSA: 67.87000
Refractive Index: 1.596
Boiling Point: 560.8±50.0 °C at 760 mmHg
Melting Point: 166-168 ºC
Flash Point: 293.0±30.1 °C
Color/Form: Powder
Density: 1.23

Corynoxine Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00FCI5-1mg	Corynoxine	6877-32-3	99%	1mg	$127.00	2024-04-22
A2B Chem LLC	AH15245-1mg	Corynoxine	6877-32-3	99%	1mg	$66.00
Aaron	AR00FCQH-5mg	Corynoxine	6877-32-3	98%	5mg	$131.00
ChemScence	CS-3802-5mg	Corynoxine	6877-32-3	99.58%	5mg	$174.0	2022-04-26
Chengdu Biopurify Phytochemicals Ltd	BP0400-10mg	Corynoxine	6877-32-3	98%	10mg	$90	2023-09-20
DC Chemicals	DCK-020-20 mg	Corynoxine	6877-32-3	>98%, Standard References Grade	20mg	$280.0	2022-02-28
eNovation Chemicals LLC	Y1053981-5mg	Corynoxine	6877-32-3	99%	5mg	$375	2022-05-25
MedChemExpress	HY-N0901-10mM*1mLinDMSO	Corynoxine	6877-32-3	99.58%	10mM*1mLinDMSO	￥1595	2023-07-26
TargetMol Chemicals	T5S0658-20 mg	Corynoxine	6877-32-3	99.21%	20mg	￥ 1,140	2023-07-11
TRC	C696940-1mg	Corynoxine	6877-32-3		1mg	$276.00	2023-05-18

Corynoxine Suppliers

CHENG DOU ZHU MU Technology Co., Ltd.

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2. Stereoselective synthesis and applications of spirocyclic oxindoles

Alexander J. Boddy,James A. Bull Org. Chem. Front. 2021 8 1026
3. Recent advances in organocatalytic asymmetric multicomponent cascade reactions for enantioselective synthesis of spirooxindoles

Yongchao Wang,Angel A. Cobo,Annaliese K. Franz Org. Chem. Front. 2021 8 4315
4. Collective formal synthesis of (±)-rhynchophylline and homologues

Jun Xu,Li-Dong Shao,Xin Shi,Jian Ren,Chengfeng Xia,Qin-Shi Zhao RSC Adv. 2016 6 63131
5. TCCA-mediated oxidative rearrangement of tetrahydro-β-carbolines: facile access to spirooxindoles and the total synthesis of (±)-coerulescine and (±)-horsfiline

Manda Sathish,Akash P. Sakla,Fabiane M. Nachtigall,Leonardo S. Santos,Nagula Shankaraiah RSC Adv. 2021 11 16537
6. Evaluation of extraction methods for pharmacologically active compounds from anticonvulsant traditional Chinese medicines: Gou Teng, Tian Ma, Jiang Can using DART-TOF-MS

Kimberly N. Karin,Justin L. Poklis,Michelle R. Peace Anal. Methods 2021 13 884
7. Electrochemical oxidative rearrangement of tetrahydro-β-carbolines in a zero-gap flow cell

Yiting Zheng,Yuen Tsz Cheung,Lixin Liang,Huiying Qiu,Lei Zhang,Anson Tsang,Qing Chen,Rongbiao Tong Chem. Sci. 2022 13 10479
8. Enantioselective synthesis of spirooxindole benzoquinolizines via organo-catalyzed cascade reactions

Yu Tan,Er-Lu Feng,Qiang-Sheng Sun,Hua Lin,Xun Sun,Guo-Qiang Lin,Xing-Wen Sun Org. Biomol. Chem. 2017 15 778
9. Enantioselective synthesis of spirooxindole benzoquinolizines via organo-catalyzed cascade reactions

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10. Bifunctional thiosquaramide catalyzed asymmetric reduction of dihydro-β-carbolines and enantioselective synthesis of (?)-coerulescine and (?)-horsfiline by oxidative rearrangement

Manda Sathish,Fabiane M. Nachtigall,Leonardo S. Santos RSC Adv. 2020 10 38672

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